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Compound of Interest

Compound Name: alpha-L-Xylofuranose

Cat. No.: B15209589 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological significance of α-L-Xylofuranose. The content is tailored for researchers,

scientists, and drug development professionals, offering detailed data, experimental

methodologies, and visual representations of its molecular interactions and experimental

workflows.

Chemical Structure and Identification
Alpha-L-Xylofuranose is a monosaccharide, an L-xylofuranose with an alpha-configuration at

the anomeric center. It is the enantiomer of α-D-xylofuranose[1].

IUPAC Name: (2R,3S,4S,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol[1]

Molecular Formula: C₅H₁₀O₅[1]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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